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Application Note: Unraveling Plant Immunity with
flg22 and qRT-PCR
Flagellin-derived peptide flg22 is a well-characterized pathogen-associated molecular pattern

(PAMP) that elicits a robust immune response in many plant species, known as PAMP-

triggered immunity (PTI). The perception of flg22 by the cell surface receptor FLS2

(FLAGELLIN-SENSING 2) initiates a complex signaling cascade, leading to significant

transcriptional reprogramming. This response involves the rapid induction of defense-related

genes, including transcription factors, signaling components, and antimicrobial compounds.[1]

[2][3]

Quantitative Real-Time PCR (qRT-PCR) is a highly sensitive and specific technique used to

measure changes in gene expression. In the context of flg22 treatment, qRT-PCR is an

indispensable tool for:

Validating Transcriptomics Data: Confirming the results of broader analyses like RNA-seq or

microarrays.[4][5]

Characterizing Signaling Pathways: Quantifying the expression of known marker genes to

understand the kinetics and magnitude of the immune response.
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Screening and Drug Development: Evaluating the efficacy of chemical compounds or genetic

modifications that aim to modulate the plant immune system.

Investigating Environmental Effects: Studying how factors like light or time of day influence

flg22-induced defenses.[6][7][8]

This document provides a detailed protocol for treating plant samples with flg22 and

subsequently analyzing the expression of key defense-related genes using qRT-PCR.

The flg22 Signaling Pathway
The recognition of flg22 by the FLS2-BAK1 receptor complex on the plant cell surface triggers

a phosphorylation cascade. This signal is transduced through Mitogen-Activated Protein Kinase

(MAPK) cascades, ultimately leading to the activation of transcription factors (TFs) like WRKYs

in the nucleus. These TFs then regulate the expression of a wide array of defense-related

genes, orchestrating the plant's immune response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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